Cas no 62965-37-1 (3-methyl-N-(phenylmethoxy)carbonyl-L-Valine, with N-cyclohexylcyclohexanamine)

3-Methyl-N-(phenylmethoxy)carbonyl-L-valine, when paired with N-cyclohexylcyclohexanamine, serves as a specialized intermediate in peptide synthesis and pharmaceutical applications. The 3-methyl substitution on the valine backbone enhances steric hindrance, improving selectivity in coupling reactions. The (phenylmethoxy)carbonyl (Z) protecting group offers stability under acidic conditions while remaining cleavable via hydrogenolysis. N-Cyclohexylcyclohexanamine acts as a non-nucleophilic base, facilitating deprotonation without side reactions. This combination is particularly advantageous in solid-phase peptide synthesis (SPPS) and asymmetric catalysis, where controlled reactivity and high purity are critical. The system’s robustness makes it suitable for producing complex peptidomimetics and chiral building blocks under mild conditions.
3-methyl-N-(phenylmethoxy)carbonyl-L-Valine, with N-cyclohexylcyclohexanamine structure
62965-37-1 structure
Product Name:3-methyl-N-(phenylmethoxy)carbonyl-L-Valine, with N-cyclohexylcyclohexanamine
CAS No:62965-37-1
MF:C26H42N2O4
MW:446.6227
MDL:MFCD00161480
CID:500964
PubChem ID:57653778
Update Time:2025-06-09

3-methyl-N-(phenylmethoxy)carbonyl-L-Valine, with N-cyclohexylcyclohexanamine Chemical and Physical Properties

Names and Identifiers

    • Dicyclohexylamine (S)-2-(((benzyloxy)carbonyl)amino)-3,3-dimethylbutanoate
    • CBZ-L-TERT-LEUCINE DICYCLOHEXYLAMMONIUM SALT
    • Dicyclohexylamine (S)-2-(((benzyloxy)carbonyl)-amino)-3,3-dimethylbutanoate
    • N-cyclohexylcyclohexanamine,(2S)-3,3-dimethyl-2-(phenylmethoxycarbonylamino)butanoic acid
    • Z-L-tert-butyl-glycine dicyclohexylamine salt
    • Z-L-Tert-Leucine Dicyclohexylamine Salt
    • Z-tBu-Gly-OH · DCHA
    • Z-TLE-OH DCHA
    • Z-Tle-OH.DCHA
    • Z-Tle-OH·DCHA
    • (S)-2-benzyloxycar
    • (S)-2-Benzyloxycarbonylamino-3,3-dimethyl-buttersaeure,Dicyclohexylamin-Salz
    • benzyloxycarbonyl-t-leucine dicyclohexylamine salt
    • Cbz-L-tert-leucine dicyclohexylamine salt
    • Cbz-tert-leucine dicyclohexylammonium salt
    • N-carboxybenzyl-L-tert-leucine dicyclohexylammonium salt
    • Z-L-tert-Leucine (dicyclohexylammonium) salt
    • Z-Tle-OH (dicyclohexylaMMoniuM) salt
    • Z-Tle-OH dicyclohexylamine salt
    • 3-Methyl-N-[(phenylmethoxy)carbonyl]-L-valine compd. with N-cyclohexylcyclohexanamine
    • Z-Tle-OH DCHA
    • Z-tBu-Gly-OH DCHA
    • KM0676
    • OR316032
    • L-Valine, 3-methyl-N-[(phenylmethoxy)carbonyl]-, compd. with N-cyclohexylcyclohexanamine (1:1)
    • BC652492
    • AM808167
    • AX8157536
    • X5341
    • Z-Tle-OH (dicyclohexylammonium) salt, >=99.0% (HPLC)
    • NS00078621
    • 62965-37-1
    • MFCD00161480
    • AKOS016002013
    • C26H42N2O4
    • N-[(Benzyloxy)carbonyl]-3-methyl-L-valine - N-cyclohexylcyclohexanamine (1:1)
    • DTXSID60585045
    • Dicyclohexylamine(S)-2-(((benzyloxy)carbonyl)amino)-3,3-dimethylbutanoate
    • N-cyclohexylcyclohexanamine;(2S)-3,3-dimethyl-2-(phenylmethoxycarbonylamino)butanoic acid
    • W16698
    • AS-56465
    • CS-0031393
    • 3-methyl-N-(phenylmethoxy)carbonyl-L-Valine, with N-cyclohexylcyclohexanamine
    • MDL: MFCD00161480
    • Inchi: 1S/C14H19NO4.C12H23N/c1-14(2,3)11(12(16)17)15-13(18)19-9-10-7-5-4-6-8-10;1-3-7-11(8-4-1)13-12-9-5-2-6-10-12/h4-8,11H,9H2,1-3H3,(H,15,18)(H,16,17);11-13H,1-10H2/t11-;/m1./s1
    • InChI Key: ZZVHEFCADXTNTP-RFVHGSKJSA-N
    • SMILES: O([H])C([C@]([H])(C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])N([H])C(=O)OC([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])=O.N([H])(C1([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H])C1([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H]

Computed Properties

  • Exact Mass: 446.31400
  • Monoisotopic Mass: 446.31445783g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 8
  • Complexity: 432
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 87.7
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: nothing

Experimental Properties

  • Color/Form: White powder
  • Melting Point: 163-167 °C
  • Boiling Point: 607.9 °C at 760 mmHg
  • Flash Point: 321.4 °C
  • PH: 6.3 (H2O, 20℃)(saturated solution)
  • PSA: 87.66000
  • LogP: 6.43530
  • Optical Activity: [α]20/D −6.5±1°, c = 1% in methanol
  • Solubility: Slightly soluble in water

3-methyl-N-(phenylmethoxy)carbonyl-L-Valine, with N-cyclohexylcyclohexanamine Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Safety Instruction: S22; S24/25
  • FLUKA BRAND F CODES:10-21
  • Storage Condition:2-8°C

3-methyl-N-(phenylmethoxy)carbonyl-L-Valine, with N-cyclohexylcyclohexanamine Customs Data

  • HS CODE:2924299090
  • Customs Data:

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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3-methyl-N-(phenylmethoxy)carbonyl-L-Valine, with N-cyclohexylcyclohexanamine Suppliers

Amadis Chemical Company Limited
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Audited Supplier Audited Supplier
(CAS:62965-37-1)3-methyl-N-(phenylmethoxy)carbonyl-L-Valine, with N-cyclohexylcyclohexanamine
Order Number:A868295
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:10
Price ($):366.0
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:62965-37-1)3-methyl-N-(phenylmethoxy)carbonyl-L-Valine, with N-cyclohexylcyclohexanamine
A868295
Purity:99%
Quantity:25g
Price ($):366.0
Email